Cas no 524674-04-2 (2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride
• CAS No: 524674-04-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD02684094
• CID: 936940
• PubChem ID: 3813474
• Update Time: 2025-10-24

2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)pyrrolidine
• 2-(2-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE HYDROCHLORIDE
• 2-(2-trifluoromethyl-phenyl)-pyrrolidine
• 2-[2-(trifluoromethyl)phenyl]pyrrolidine
• 2-(1H-IMIDAZOL-1-YLMETHYL)CYCLOHEPTANONE
• SCHEMBL457401
• CS-0453249
• 524674-04-2
• 2-(2-(Trifluoromethyl)phenyl)pyrrolidine, HCl
• DTXSID40396777
• AKOS022172000
• Y13640
• Z281773798
• SB49917
• AKOS000153494
• A26418
• FT-0732036
• MFCD02684094
• EN300-67665
• DB-005769
• (S)-2-(2-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE
• SY189073
• 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride

• MDL： MFCD02684094
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-5-2-1-4-8(9)10-6-3-7-15-10/h1-2,4-5,10,15H,3,6-7H2
• InChI Key： DRQIUNNVQDIWJF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CCCN1)(F)F

Computed Properties

• Exact Mass: 215.09200
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 247 ºC
• Flash Point: 103 ºC
• PSA: 12.03000
• LogP: 3.45870
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride

Latest Research Insights on 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride (CAS: 524674-04-2)

The compound 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride (CAS: 524674-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenyl and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug discovery.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent dopamine receptor modulator, with high selectivity for D2-like receptors. The study employed in vitro binding assays and molecular docking simulations to demonstrate its binding affinity and potential as a lead compound for neuropsychiatric disorders.

In addition to its neuropharmacological applications, this compound has been investigated for its utility in organic synthesis. A recent report in Organic Letters detailed an efficient synthetic route to 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride, utilizing a palladium-catalyzed cross-coupling reaction. This method offers improved yield and scalability, addressing previous challenges in its large-scale production.

Further research has explored the compound's potential in cancer therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride exhibit inhibitory activity against specific kinase targets involved in tumor proliferation. These findings suggest its potential as a scaffold for developing novel anticancer agents.

The safety profile and pharmacokinetic properties of 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride have also been investigated. Preclinical studies indicate favorable metabolic stability and blood-brain barrier penetration, making it a promising candidate for central nervous system-targeted therapies. However, further toxicological assessments are required to fully evaluate its clinical potential.

In conclusion, 2-(2-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride (CAS: 524674-04-2) represents a versatile compound with multiple therapeutic applications. Ongoing research continues to uncover its potential in drug discovery, with particular emphasis on its neuropharmacological and anticancer properties. Future studies should focus on optimizing its pharmacological profile and exploring novel derivatives with enhanced efficacy and safety.